N-(2,3-dimethylphenyl)-2-(3-oxo-8-(p-tolyloxy)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[8-(4-methylphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C22H21N5O3/c1-14-7-9-17(10-8-14)30-21-20-25-27(22(29)26(20)12-11-23-21)13-19(28)24-18-6-4-5-15(2)16(18)3/h4-12H,13H2,1-3H3,(H,24,28)
• InChI Key: LOFZHEVZLLBIER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC=CC(=C4C)C
• Molecular Formula: C22H21N5O3
• Molecular Weight: 403.4 g/mol

Description

N-(2,3-dimethylphenyl)-2-(3-oxo-8-(p-tolyloxy)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C22H21N5O3 and its molecular weight is 403.442. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Heterocycles : The compound is involved in the synthesis of various heterocycles like triazoles, triazines, and pyrazolines. These synthesized compounds have shown potential in antimicrobial and anticancer activities (Riyadh, Kheder, & Asiry, 2013).

• Radioligand Imaging : Derivatives of the compound have been utilized in the development of radioligands for positron emission tomography (PET) imaging, specifically targeting the translocator protein (Dollé et al., 2008).

• Antimicrobial Activity : Various synthesized derivatives have shown promising antimicrobial activities. This includes the activity against common pathogens like E. coli, P. aeruginosa, and S. aureus (Hassan, 2013).

• Anticonvulsant Activity : Some derivatives have demonstrated potential in anticonvulsant applications, contributing to the development of new treatments for epilepsy (Tarikogullari et al., 2010).

Chemical Synthesis and Characterization

• Synthesis of Benzofuran Derivatives : The compound is involved in the synthesis of benzofuran derivatives, which are essential in medicinal chemistry (Abdelhamid, Fahmi, & Alsheflo, 2012).

• Insecticidal Properties : Some synthesized heterocycles incorporating the compound have been evaluated for their insecticidal properties, particularly against cotton leafworm (Fadda et al., 2017).

• Synthesis of Novel Heterocycles : Research has been conducted on the synthesis of various novel heterocyclic compounds incorporating the triazole moiety, showing potential in antimicrobial activities (Abdelhamid, El-Idreesy, Abdel-Riheem, & Dawoud, 2016).

• Green Synthesis of Pyrazolo[1,5-a]pyrimidines : The compound has been used in green, solvent-free synthesis methods for creating pyrazolo[1,5-a]pyrimidines, highlighting the environmental aspect of chemical synthesis (Abdelhamid et al., 2016).